Cas no 2228943-65-3 (1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228943-65-3
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6363707
• PubChem ID: 165661482
• Update Time: 2025-08-05

1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228943-65-3
• EN300-1907191

• Inchi： 1S/C10H10BrNO3/c11-7-1-6(4-12-5-7)10(9(14)15)2-8(13)3-10/h1,4-5,8,13H,2-3H2,(H,14,15)
• InChI Key： DQHZXPGJXBZJEJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228943-65-3)

1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228943-65-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that feature a cyclobutane ring fused with a pyridine moiety, making it a structurally intriguing candidate for further exploration in drug discovery and development.

The molecular structure of 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid incorporates both bromine and hydroxyl functional groups, which are strategically positioned to influence its reactivity and potential biological activity. The presence of the bromine atom at the 5-position of the pyridine ring suggests that this compound may serve as a versatile intermediate in synthetic chemistry, enabling further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Meanwhile, the hydroxyl group at the 3-position of the cyclobutane ring introduces potential hydrogen bonding capabilities, which could enhance its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that combine cycloalkyl and pyridine scaffolds. These structural motifs have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The unique combination of functional groups in 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid makes it an attractive candidate for further investigation into its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The cyclobutane ring provides a rigid framework that can be modified to create diverse pharmacophores, while the pyridine moiety serves as a key pharmacological handle. This dual functionality has been exploited in various drug development programs, where such compounds have been used to modulate receptor binding and improve drug-like properties.

Recent studies have begun to uncover the biological significance of the structural features present in 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid. For instance, researchers have demonstrated that derivatives of this compound can interact with specific enzymes and receptors, leading to modulatory effects on cellular pathways. These findings suggest that further optimization of the molecular structure could yield novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques, such as transition-metal catalysis and palladium-mediated reactions, have been employed to achieve high yields and purity levels. These methodologies not only highlight the synthetic prowess required for producing complex molecules but also underscore the importance of innovative approaches in modern drug discovery.

The pharmacokinetic profile of 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid is another critical aspect that has been examined in recent research. Studies indicate that this compound exhibits favorable solubility and metabolic stability, which are essential properties for any potential drug candidate. Additionally, preliminary toxicology studies have shown that it demonstrates low toxicity at relevant concentrations, suggesting its safety for further development.

In conclusion, 1-(5-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228943-65-3) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and favorable biological properties, make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.